Cas no 75240-77-6 (2H-1-Benzopyran-3,4-dicarboxylicacid, 7-(diethylamino)-2-oxo-)

• Product Name: 2H-1-Benzopyran-3,4-dicarboxylicacid, 7-(diethylamino)-2-oxo-
• CAS No: 75240-77-6
• MF: C₁₅H₁₅NO₆
• MW: 305.282704591751
• MDL: MFCD01863001
• CID: 558541
• PubChem ID: 688624
• Update Time: 2025-06-20

2H-1-Benzopyran-3,4-dicarboxylicacid, 7-(diethylamino)-2-oxo- Chemical and Physical Properties

Names and Identifiers

• 2H-1-Benzopyran-3,4-dicarboxylicacid, 7-(diethylamino)-2-oxo-
• 7-(Diethylamino)coumarin-3,4-dicarboxylic acid
• 7-(diethylamino)-2-oxochromene-3,4-dicarboxylic acid
• 7-DIETHYLAMINOCOUMARIN-3,4-DICARBOXYLIC ACID
• 7-(Diethylamino)-2-oxo-2H-chromene-3,4-dicarboxylic acid
• MFCD01863001
• 75240-77-6
• AG-G-99835
• DTXSID50350926
• SCHEMBL592818
• J-100104
• DB-253616

• MDL： MFCD01863001
• Inchi： 1S/C15H15NO6/c1-3-16(4-2)8-5-6-9-10(7-8)22-15(21)12(14(19)20)11(9)13(17)18/h5-7H,3-4H2,1-2H3,(H,17,18)(H,19,20)
• InChI Key： ROWOAIQVONGIAV-UHFFFAOYSA-N
• SMILES： O1C(C(C(=O)O)=C(C(=O)O)C2C=CC(=CC1=2)N(CC)CC)=O

Computed Properties

• Exact Mass: 305.08993720g/mol
• Monoisotopic Mass: 305.08993720g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 22
• Rotatable Bond Count: 5
• Complexity: 522
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 104Ų

2H-1-Benzopyran-3,4-dicarboxylicacid, 7-(diethylamino)-2-oxo- Security Information

• WGK Germany：3
• FLUKA BRAND F CODES：8

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Coumarins and derivatives Coumarins and derivatives
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Coumarins and derivatives

Additional information on 2H-1-Benzopyran-3,4-dicarboxylicacid, 7-(diethylamino)-2-oxo-

Introduction to 2H-1-Benzopyran-3,4-dicarboxylic acid, 7-(diethylamino)-2-oxo and Its Significance in Modern Chemical Biology

The compound with the CAS no. 75240-77-6, identified as 2H-1-Benzopyran-3,4-dicarboxylic acid, 7-(diethylamino)-2-oxo, represents a fascinating molecule in the realm of chemical biology and pharmaceutical research. This heterocyclic compound, featuring a benzopyran core with multiple functional groups, has garnered attention due to its structural complexity and potential biological activities. The benzopyran scaffold is a privileged structure in medicinal chemistry, often associated with molecules exhibiting diverse pharmacological effects.

In recent years, the exploration of benzopyran derivatives has been extensively studied for their roles in modulating various biological pathways. The presence of both carboxylic acid groups and an amino substituent at specific positions on the benzopyran ring enhances the molecule's interactability with biological targets. Specifically, the 7-(diethylamino)-2-oxo moiety introduces basicity and electronic properties that can influence binding affinity and selectivity in drug design.

One of the most compelling aspects of this compound is its potential as a precursor or intermediate in the synthesis of bioactive molecules. Researchers have leveraged its structural framework to develop inhibitors targeting enzymes involved in inflammatory pathways, such as COX-2 and LOX. The dual functionality provided by the carboxylic acids allows for further derivatization, enabling the creation of libraries of compounds with tailored properties for high-throughput screening.

Recent advancements in computational chemistry have enabled more precise predictions of the pharmacokinetic and pharmacodynamic profiles of such molecules. By integrating molecular docking studies with quantum mechanical calculations, scientists can now design analogs of 2H-1-Benzopyran-3,4-dicarboxylic acid, 7-(diethylamino)-2-oxo that optimize solubility, metabolic stability, and target engagement. These computational approaches have significantly accelerated the drug discovery process, reducing the time and cost associated with experimental trials.

The benzopyran core itself is known for its stability under various conditions, making it a robust platform for medicinal chemists. The 3,4-dicarboxylic acid functionality further enhances this stability while providing multiple sites for chemical modification. This duality has been exploited in the development of prodrugs designed to release active species in vivo under specific physiological conditions. Such strategies are particularly valuable in achieving targeted therapy with minimized systemic side effects.

Moreover, the CAS no. 75240-77-6 compound has shown promise in preclinical studies as a modulator of oxidative stress pathways. Oxidative stress is implicated in numerous diseases, including neurodegenerative disorders and cardiovascular conditions. By interacting with redox-sensitive proteins and enzymes, derivatives of this benzopyran can potentially mitigate oxidative damage and restore cellular homeostasis. Preliminary data suggest that certain analogs exhibit protective effects against neuronal cell death induced by oxidative stressors.

The diethylamino group at position 7 introduces an additional layer of complexity to the molecule's behavior. This amine moiety can participate in hydrogen bonding interactions with polar residues on biological targets, enhancing binding affinity. Additionally, it can undergo electrophilic or nucleophilic reactions under appropriate conditions, allowing for further functionalization during drug development.

In conclusion, 2H-1-Benzopyran-3,4-dicarboxylic acid, 7-(diethylamino)-2-oxo (CAS no. 75240-77-6) stands out as a versatile scaffold with significant potential in pharmaceutical applications. Its unique structural features enable interactions with multiple biological targets while providing ample opportunities for chemical modification. As research continues to uncover new therapeutic avenues involving benzopyran derivatives, this compound remains a valuable asset in the quest for innovative treatments.